(E)-N'-(3-methoxybenzylidene)-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide

• CAS: 799821-02-6
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.308
• SMILES: CC1=NC=CN1CC(=O)NN=CC2=CC(=CC=C2)OC
• InChI: InChI=1S/C14H16N4O2/c1-11-15-6-7-18(11)10-14(19)17-16-9-12-4-3-5-13(8-12)20-2/h3-9H,10H2,1-2H3,(H,17,19)/b16-9+
• InChIKey: HWWRLLHXOPPAHV-CXUHLZMHSA-N
• Solubility: not available

799821-02-6: Core Identity and Structural Class

(E)-N'-(3-methoxybenzylidene)-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide (CAS 799821-02-6) is a synthetic Schiff-base hydrazone with the molecular formula C14H16N4O2 and a molecular weight of 272.31 g/mol . It belongs to the arylidene-imidazolyl-acetohydrazide class, combining a 3-methoxybenzylidene pharmacophore with a 2-methylimidazole ring via an acetohydrazide linker. This scaffold is broadly represented in patent families claiming substituted hydrazide compounds for pharmaceutical applications [1]. The compound is commercially available at ≥95% purity for R&D use .

Regioisomer Unambiguous 3-methoxy (meta) substitution; distinct from 4-methoxy isomer.

Grade ≥95% purity; supports regioisomeric SAR studies and probe development.

• [1] Hagiwara, H. et al. US Patent Application US-20110086860-A1, 2011. "Compound" (substituted hydrazide derivatives). https://portal.unifiedpatents.com/patents/patent/US-20110086860-A1 View Source

Positional Isomerism in Methoxybenzylidene Acetohydrazides

Within the arylidene-imidazolyl-acetohydrazide series, the position of the methoxy substituent on the benzylidene ring is a critical determinant of biological activity. Patent landscapes covering substituted hydrazide compounds explicitly enumerate distinct substitution patterns (ortho-, meta-, para-) as separate chemical entities with independent pharmacological profiles [1]. The 3-methoxy (meta) substitution in CAS 799821-02-6 confers a unique electronic distribution and steric orientation at the hydrazone bond compared to its 4-methoxy (para) isomer CAS 849825-97-4 or the 3-hydroxy-2-methoxy analog CAS 799791-88-1, which can differentially affect target binding, metabolic stability, and physicochemical properties . Generic interchange without positional verification risks procurement of a compound with uncharacterized or divergent activity.

Factor

Target (CAS 799821-02-6)

Potential Substitute Risk

Methoxy Position

3-methoxy (meta)

4-methoxy (para) isomer (CAS 849825-97-4); binding profile may differ.

H-Bond Donors

0 (3-OCH3 only)

3-hydroxy-2-methoxy analog (CAS 799791-88-1) adds 1 HBD; permeability and metabolism may shift.

Imidazole Substituent

2-methyl (no nitro)

5-nitro analog reported as FabH inhibitor (MIC 3.13–6.25 μg/mL); class-level potency difference expected.

• [1] Hagiwara, H. et al. US Patent Application US-20110086860-A1, 2011. "Compound" (substituted hydrazide derivatives). https://portal.unifiedpatents.com/patents/patent/US-20110086860-A1 View Source

Differentiation Evidence Against Closest Structural Analogs

Regioisomeric Identity: 3-Methoxy vs. 4-Methoxy Substitution

CAS 799821-02-6 is unambiguously assigned to the (E)-N'-(3-methoxybenzylidene) isomer, distinguishing it from the 4-methoxy positional isomer CAS 849825-97-4. The two compounds share the identical molecular formula (C14H16N4O2) and molecular weight (272.31 g/mol) but differ solely in the methoxy position (meta vs. para) . Patent filings covering this chemical space treat meta- and para-substituted benzylidene hydrazones as distinct compound embodiments, indicating that the substitution pattern is considered a non-trivial structural variable [1].

Regioisomeric Identity

Class-level inference

CAS 799821-02-6 (meta-OCH3); unique InChIKey

Regioisomeric verification prevents procurement errors.

Patent-based structural classification; distinct from para isomer.

Evidence Dimension	Regioisomeric identity (methoxy position on benzylidene ring)
Target Compound Data	3-methoxy (meta) substitution; CAS 799821-02-6; InChIKey HWWRLLHXOPPAHV-CXUHLZMHSA-N
Comparator Or Baseline	4-methoxy (para) isomer CAS 849825-97-4; identical MF C14H16N4O2, identical MW 272.3
Quantified Difference	Positional isomerism: methoxy at C3 vs. C4 of phenyl ring; different InChIKey; distinct CAS number
Conditions	Structural identity confirmed by InChIKey and CAS registry assignment

Why This Matters

Procurement of the incorrect regioisomer yields a different chemical entity with potentially divergent biological activity, invalidating experimental reproducibility.

• [1] Hagiwara, H. et al. US Patent Application US-20110086860-A1, 2011. "Compound" (substituted hydrazide derivatives). https://portal.unifiedpatents.com/patents/patent/US-20110086860-A1 View Source

Differentiation From 3-Hydroxy-2-Methoxy Analog

The 3-hydroxy-2-methoxy analog (CAS 799791-88-1, MF C14H16N4O3, MW 288.307) differs from CAS 799821-02-6 by an additional hydroxyl group at the 3-position adjacent to the 2-methoxy substituent. This introduces an extra hydrogen-bond donor and increases molecular weight by 16 Da. The presence of a phenolic -OH can significantly alter LogP, hydrogen-bonding capacity, and metabolic susceptibility (e.g., glucuronidation or sulfation), parameters that are absent in the target compound's 3-methoxy-only substitution pattern .

H-Bond Donor Count

Cross-study comparable

Target: 0 HBD (3-OCH3) Analog: 1 HBD (3-OH + 2-OCH3)

Additional HBD may alter permeability and metabolic clearance.

Source data not publicly available; verify experimentally.

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	0 H-bond donors (3-OCH3 only); MF C14H16N4O2; MW 272.31
Comparator Or Baseline	CAS 799791-88-1: 1 H-bond donor (3-OH + 2-OCH3); MF C14H16N4O3; MW 288.307
Quantified Difference	ΔMW = +16 Da; ΔHBD = +1 for comparator
Conditions	Structural comparison based on molecular formula and substitution pattern

Why This Matters

The additional H-bond donor in the analog predicts altered membrane permeability and metabolic clearance, making direct substitution scientifically invalid.

Imidazole Ring Substitution: 2-Methyl vs. 5-Nitro Derivatives

Published SAR studies on related imidazolyl-acetohydrazide Schiff bases demonstrate that the nature of the imidazole substituent profoundly affects antibacterial potency. (E)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)-N'-(3,4,5-trimethylbenzylidene)acetohydrazide, bearing a 5-nitro group, exhibited MIC values of 3.13–6.25 μg/mL and was identified as a potent E. coli FabH inhibitor [1]. The 2-methyl-imidazolyl scaffold in CAS 799821-02-6 lacks this electron-withdrawing nitro group, which is known to enhance FabH binding affinity. This class-level SAR indicates that imidazole substitution patterns are key determinants of target engagement strength.

Imidazole Substituent (FabH Context)

Class-level inference

Target: 2-methyl scaffold (no nitro) Comparator: 5-nitro analog, MIC 3.13–6.25 μg/mL (E. coli FabH)

Scaffold substitution determines FabH inhibition potency range.

Not a direct head-to-head comparison; class-level reference only.

Evidence Dimension	Antibacterial MIC (E. coli FabH inhibition context)
Target Compound Data	2-methyl-1H-imidazol-1-yl scaffold (no nitro group); specific MIC data not publicly reported
Comparator Or Baseline	2-methyl-5-nitro-1H-imidazol-1-yl analog: MIC 3.13–6.25 μg/mL against tested bacterial strains; E. coli FabH inhibitor
Quantified Difference	Nitro-substituted analog demonstrates single-digit μg/mL MIC; class-level expectation that 2-methyl-only derivatives show distinct activity profile
Conditions	In vitro antibacterial assay; FabH enzyme inhibition (class-level reference, not direct head-to-head)

Why This Matters

For antibacterial screening programs, the 2-methyl-imidazolyl scaffold represents a distinct chemotype from nitroimidazole-based derivatives, with different expected potency ranges and mechanisms.

• [1] Design, synthesis and antimicrobial activities evaluation of Schiff base derived from secnidazole derivatives as potential FabH inhibitors. European Journal of Medicinal Chemistry, 2013. PubMed. https://pubmed.ncbi.nlm.nih.gov/23792348/ View Source

Recommended Application Scenarios Based on Structural Evidence

SAR Libraries for Meta-Methoxybenzylidene Pharmacophores

CAS 799821-02-6 serves as a defined meta-substituted benzylidene hydrazone building block for constructing focused libraries exploring the effect of methoxy position on target binding. Its unambiguous 3-methoxy regiochemistry, confirmed by InChIKey and CAS registry [1], makes it suitable for systematic SAR studies where positional isomerism is the experimental variable, alongside the 4-methoxy analog CAS 849825-97-4 .

Antibacterial Lead Optimization Targeting FabH

The 2-methylimidazole scaffold of CAS 799821-02-6 provides a baseline chemotype for investigating FabH inhibition without the confounding influence of the strongly electron-withdrawing 5-nitro group present in known potent analogs (MIC 3.13–6.25 μg/mL) [1]. This compound can serve as a control or starting scaffold in medicinal chemistry campaigns aimed at identifying novel imidazole-based antibacterials with alternative resistance profiles.

Computational Docking of Hydrazone Conformational Preferences

The (E)-configuration of the hydrazone bond, combined with the 3-methoxy substitution pattern that influences the dihedral angle between the benzylidene ring and the acetohydrazide plane [1], makes CAS 799821-02-6 a suitable candidate for computational modeling studies. Its molecular properties (MW 272.31, cLogP, HBD/HBA profile) place it within lead-like chemical space for virtual screening initiatives.

Reference Standard for Regioisomeric Purity Verification

Given that the 3-methoxy (CAS 799821-02-6) and 4-methoxy (CAS 849825-97-4) isomers share identical molecular formula and weight, analytical differentiation requires techniques such as NMR or HPLC-MS with retention time discrimination. Procurement of authenticated CAS 799821-02-6 at ≥95% purity is essential for establishing reference chromatographic profiles to prevent regioisomeric cross-contamination in compound management workflows.

Application

Selection Property

Validation Focus

Benzylidene hydrazone SAR studies

3-Methoxy regioisomeric identity

Positional isomer comparison (meta vs. para)

Imidazole-based FabH probe development

2-Methylimidazole scaffold (no nitro group)

FabH enzyme assay context (class-level)

Hydrazone conformational modeling

(E)-configuration and methoxy orientation

Ligand dihedral angle analysis

Compound library regioisomeric purity control

Defined 3-methoxy reference

Chromatographic discrimination from 4-methoxy isomer

• [1] Design, synthesis and antimicrobial activities evaluation of Schiff base derived from secnidazole derivatives as potential FabH inhibitors. European Journal of Medicinal Chemistry, 2013. PubMed. https://pubmed.ncbi.nlm.nih.gov/23792348/ View Source